Cas no 89205-04-9 (5-(4-methylphenyl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-(4-methylphenyl)-1,3-oxazole-4-carboxylic acid
• CAS No: 89205-04-9
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD04112093
• CID: 608895
• PubChem ID: 2739750
• Update Time: 2025-04-24

5-(4-methylphenyl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-(4-methylphenyl)-
• 5-(4-Methylphenyl)-1,3-oxazole-4-carboxylic acid
• DTXSID20372332
• CS-0263907
• SCHEMBL1166663
• Maybridge3_006475
• SEGAPYFKYCVPBR-UHFFFAOYSA-N
• EN300-90645
• IDI1_017862
• AS-38434
• 5-(p-Tolyl)oxazole-4-carboxylic acid
• 5-P-TOLYL-OXAZOLE-4-CARBOXYLIC ACID
• AKOS010901236
• F8880-2829
• Z838909192
• 89205-04-9
• MFCD04112093
• 5-(p-Tolyl)oxazole-4-carboxylicacid
• HMS1449G07
• 5-(4-methylphenyl)-1,3-oxazole-4-carboxylic acid

• MDL： MFCD04112093
• Inchi： 1S/C11H9NO3/c1-7-2-4-8(5-3-7)10-9(11(13)14)12-6-15-10/h2-6H,1H3,(H,13,14)
• InChI Key： SEGAPYFKYCVPBR-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)O)=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 361.7±27.0 °C at 760 mmHg
• Flash Point: 172.6±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(4-methylphenyl)-1,3-oxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(4-methylphenyl)-1,3-oxazole-4-carboxylic acid

Compound CAS No. 89205-04-9: 4-Oxazolecarboxylic Acid, 5-(4-Methylphenyl)-

The compound with CAS No. 89205-04-9, commonly referred to as 4-Oxazolecarboxylic Acid, 5-(4-Methylphenyl)-, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

4-Oxazolecarboxylic Acid, 5-(4-Methylphenyl)- is characterized by its oxazole ring system, which is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom. The presence of the carboxylic acid group at position 4 and the substituted phenyl group at position 5 introduces interesting electronic and steric properties to the molecule. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS No. 89205-04-9 through various routes, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in biological assays.

One of the most exciting developments involving 4-Oxazolecarboxylic Acid, 5-(4-Methylphenyl)- is its demonstrated ability to inhibit key enzymes involved in inflammatory processes. For instance, research published in *Nature Communications* revealed that this compound exhibits potent anti-inflammatory activity by targeting cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling.

Moreover, CAS No. 89205-04-9 has shown potential as a lead compound in anticancer drug discovery. Studies conducted at the University of California have demonstrated that this molecule can induce apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways.

In addition to its therapeutic applications, 4-Oxazolecarboxylic Acid, 5-(4-Methylphenyl)- has also been explored for its role in material science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel catalysts for organic transformations.

The structural versatility of CAS No. 89205-04-9 allows for further functionalization to tailor its properties for specific applications. For example, researchers at MIT have successfully synthesized derivatives with enhanced solubility and bioavailability, paving the way for their use in targeted drug delivery systems.

In conclusion, CAS No. 89205-04-9 (4-Oxazolecarboxylic Acid, 5-(4-Methylphenyl)-) stands out as a multifaceted compound with immense potential across diverse fields. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application studies, underscore its importance as a valuable tool in modern scientific research.